Cas no 38514-05-5 (6-Methyl-1-octanol)

• Product name: 6-Methyl-1-octanol
• CAS No: 38514-05-5
• MF: C₉H₂₀O
• MW: 144.2545
• CID: 1040263
• PubChem ID: 520908

6-Methyl-1-octanol Chemical and Physical Properties

Names and Identifiers

• 6-Methyloctan-1-ol
• 6-METHYL-1-OCTANOL
• 6-methyloctanol
• MFCD02258715
• AKOS006230286
• C74966
• DTXSID10959373
• SB44916
• SB84051
• 1-Octanol, 6-methyl-
• SCHEMBL50953
• 38514-05-5
• DB-341866
• A2181
• CS-0203503
• EINECS 253-977-2
• NS00058094
• DS-16513
• DTXCID50939472
• 6-Methyl-1-octanol

• MDL： MFCD02258715
• Inchi： InChI=1S/C9H20O/c1-3-9(2)7-5-4-6-8-10/h9-10H,3-8H2,1-2H3
• InChI Key： WWRGKAMABZHMCN-UHFFFAOYSA-N
• SMILES： CCC(C)CCCCCO

Computed Properties

• Exact Mass: 144.15100
• Monoisotopic Mass: 144.151415
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 61.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 3.2

Experimental Properties

• Density: 0.824
• Melting Point: 6.15°C (estimate)
• Boiling Point: 197 ºC
• Flash Point: 80 ºC
• Refractive Index: 1.4340
• PSA: 20.23000
• LogP: 2.58520

6-Methyl-1-octanol Security Information

6-Methyl-1-octanol Customs Data

• HS CODE：2905199090
• Customs Data：

  China Customs Code:

  2905199090

  Overview:

  2905199090. Other saturated monohydric alcohols. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2905199090. saturated monohydric alcohols. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols

Additional information on 6-Methyl-1-octanol

6-Methyl-1-Octanol (CAS 38514-05-5): A Versatile Compound in Chemical and Biomedical Applications

6-Methyl-1-octanol, identified by its CAS No. 38514-05-5, is a branched-chain primary alcohol with a molecular formula of C9H₂₀O. This compound, characterized by an eight-carbon chain with a methyl branch at the sixth position, exhibits unique physicochemical properties that render it valuable in diverse fields. Recent advancements in analytical chemistry and materials science have further expanded its utility, particularly in drug delivery systems and biomedical engineering. Its amphiphilic nature—owing to the hydroxyl group at the terminal carbon and the hydrophobic alkyl chain—enables applications ranging from solubilizing agents to surfactants.

In pharmaceutical research, 6-methyl-1-octanol has gained attention for its role as a penetration enhancer in transdermal drug delivery. A 2023 study published in Journal of Controlled Release demonstrated its ability to modulate stratum corneum permeability without significant skin irritation. Researchers highlighted its efficacy in enhancing the transdermal absorption of hydrophilic drugs such as insulin analogs, leveraging its lipophilic tail to facilitate lipid bilayer disruption while minimizing cytotoxicity compared to conventional enhancers like laurocapram.

The compound’s structural flexibility also positions it as a promising precursor for synthesizing advanced biomaterials. In a groundbreaking 2024 report from Nano Today, chemists employed CAS 38514-05-5-derived polymers to create stimuli-responsive nanoparticles for targeted cancer therapy. By functionalizing poly(lactic-co-glycolic acid) (PLGA) matrices with 6-methyl octanol-based surfactants, they achieved pH-triggered drug release mechanisms that selectively activated payloads under tumor microenvironment conditions. This innovation underscores its potential in precision medicine frameworks.

In cosmetic chemistry, recent investigations have explored its role as an emollient and stabilizer in topical formulations. A collaborative study between L’Oréal and ETH Zurich (published in Colloids and Surfaces B: Biointerfaces, 2023) revealed that incorporating CAS No. 38514–0–5-derived esters into moisturizers improved skin hydration retention by up to 47% over conventional glycerin-based systems. The compound’s branched structure was shown to form more stable lamellar phases with phospholipids, enhancing formulation stability across temperature variations.

Beyond traditional applications, emerging research focuses on its potential in renewable energy systems. A team at MIT demonstrated that 6-methyl octanol-based liquid organic hydrogen carriers (LOHCs) exhibit superior hydrogen storage capacity compared to conventional LOHCs like cyclohexane derivatives. Their findings, presented at the 2024 International Conference on Sustainable Energy, indicated reversible hydrogenation/dehydrogenation cycles with minimal side reactions—a critical advancement for clean energy storage technologies.

Synthetic methodologies for this compound have also evolved significantly over recent years. While traditional Grignard reactions remain viable, recent publications emphasize greener approaches using enzymatic catalysis. In a notable 2024 paper from Catalysis Science & Technology, lipase-catalyzed esterification protocols achieved >98% yield under mild conditions using renewable feedstocks such as palm oil derivatives as substrates for intermediate synthesis steps.

Toxicological evaluations continue to affirm its safety profile when used within regulated limits. The European Chemicals Agency’s (ECHA) latest risk assessment (Q4 2023) confirmed no mutagenic or carcinogenic effects under standard industrial exposure scenarios when proper handling protocols are followed—a critical factor for its expanding use across consumer product sectors.

The compound’s unique combination of structural features—balanced hydrophilicity/lipophilicity ratio (~log P = 3.7), low volatility (~boiling point of 97°C), and chemical stability—positions it uniquely among alkyl alcohols. These attributes are now being leveraged in emerging areas like bio-printing ink formulations where precise control over evaporation rates and surface tension is critical for high-resolution organoid fabrication processes described in Nature Biomedical Engineering (March 2024).

Ongoing research collaborations between computational chemists and experimentalists are further unlocking new applications through molecular dynamics simulations targeting drug-protein interactions involving this compound’s functional groups. For instance, docking studies suggest potential roles as co-solvents in vaccine adjuvant systems by optimizing antigen presentation efficiency without compromising immune response specificity—a promising direction highlighted at the World Vaccine Congress (April 2024).

In summary, while traditionally recognized as an intermediate in organic synthesis, CAS No. 38514–0–5-designated 6-methyl octanol continues evolving into a multifunctional platform molecule across healthcare, cosmetics, and sustainability-driven industries through continuous innovation rooted in cutting-edge scientific inquiry.